Cas no 107-79-9 (Propane,2,2'-[oxybis(2,1-ethanediyloxy)]bis[2-methyl-)

Propane,2,2'-[oxybis(2,1-ethanediyloxy)]bis[2-methyl- structure
107-79-9 structure
Product Name:Propane,2,2'-[oxybis(2,1-ethanediyloxy)]bis[2-methyl-
CAS No:107-79-9
MF:C12H26O3
MW:218.333044528961
CID:165303
PubChem ID:66947
Update Time:2025-04-19

Propane,2,2'-[oxybis(2,1-ethanediyloxy)]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propane,2,2'-[oxybis(2,1-ethanediyloxy)]bis[2-methyl-
    • 2,2'-[oxybis(ethane-2,1-diyloxy)]bis[2-methylpropane]
    • 2-methyl-2-[2-[2-[(2-methylpropan-2-yl)oxy]ethoxy]ethoxy]propane
    • 2,2'-(Oxybis(ethane-2,1-diyloxy))bis(2-methylpropane)
    • 2-[2-(2-tert-butoxyethoxy)ethoxy]-2-methylpropane
    • Diethylene glycol bis tert-butyl ether(DMBE)
    • 2,2'-[Oxybis(2,1-ethanediyloxy)]bis(2-methylpropane)
    • DTXSID80147861
    • NS00023477
    • 107-79-9
    • 2,2/'-[oxybis(ethane-2,1-diyloxy)]bis[2-methylpropane]
    • SCHEMBL239368
    • EINECS 203-519-2
    • Inchi: 1S/C12H26O3/c1-11(2,3)14-9-7-13-8-10-15-12(4,5)6/h7-10H2,1-6H3
    • InChI Key: RJMRCNBBTPROCR-UHFFFAOYSA-N
    • SMILES: O(CCOCCOC(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 218.18828
  • Monoisotopic Mass: 218.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

Propane,2,2'-[oxybis(2,1-ethanediyloxy)]bis[2-methyl- Related Literature

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